Cas no 2248360-64-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate is a specialized organic compound featuring a hybrid structure combining isoindole and piperidine moieties. Its key advantages include a rigid cyclopropane carbonyl group, which enhances stereochemical stability, and a functionalized piperidine ring that offers versatility in further derivatization. The 1,3-dioxoisoindoline component contributes to its potential as a pharmacophore or intermediate in medicinal chemistry. The compound's balanced lipophilicity and steric profile make it suitable for applications in drug discovery, particularly as a scaffold for protease inhibitors or receptor modulators. Its synthetic accessibility and well-defined reactivity further support its utility in targeted organic synthesis.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate structure

2248360-64-5 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate

CAS No:2248360-64-5

MF:C₁₈H₁₈N₂O₅

MW:342.345924854279

CID:6399657

PubChem ID:165975758

Update Time:2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-6517648
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate
- 2248360-64-5
- Inchi： 1S/C18H18N2O5/c21-15(11-7-8-11)19-9-3-4-12(10-19)18(24)25-20-16(22)13-5-1-2-6-14(13)17(20)23/h1-2,5-6,11-12H,3-4,7-10H2
- InChI Key： SCVBDCRMIMHFHG-UHFFFAOYSA-N
- SMILES： O=C(C1CC1)N1CCCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

Exact Mass: 342.12157168g/mol
Monoisotopic Mass: 342.12157168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 591
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 84Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6517648-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	0.05g	$587.0	2023-05-23
Enamine	EN300-6517648-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	0.1g	$615.0	2023-05-23
Enamine	EN300-6517648-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	0.25g	$642.0	2023-05-23
Enamine	EN300-6517648-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	0.5g	$671.0	2023-05-23
Enamine	EN300-6517648-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	1g	$699.0	2023-05-23
Enamine	EN300-6517648-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	2.5g	$1370.0	2023-05-23
Enamine	EN300-6517648-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	5g	$2028.0	2023-05-23
Enamine	EN300-6517648-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate	2248360-64-5	10g	$3007.0	2023-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate (CAS No. 2248360-64-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate (CAS No. 2248360-64-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a 1,3-dioxoisoindoline moiety with a cyclopropanecarbonylpiperidine backbone, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and protease modulators has surged, driven by advancements in precision medicine. This compound's piperidine-3-carboxylate group is particularly noteworthy, as it mimics natural substrates in enzymatic reactions, making it a candidate for structure-activity relationship (SAR) studies. Its CAS No. 2248360-64-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and biopharmaceutical innovation.

From a synthetic perspective, the 1,3-dioxoisoindoline core is known for its stability and versatility in organic synthesis. When coupled with the cyclopropanecarbonyl fragment, the compound exhibits enhanced bioavailability and metabolic resistance, addressing key challenges in drug delivery systems. These properties align with current trends in AI-driven drug design, where computational models prioritize compounds with optimal pharmacokinetic profiles.

Environmental and safety considerations are also critical in modern chemical research. While 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate is not classified as hazardous, its handling requires standard laboratory precautions. Researchers often inquire about its solubility, storage conditions, and compatibility with common reagents, highlighting the need for detailed technical documentation.

The compound's potential extends to neurological research, where its structural features may interact with neurotransmitter receptors. This has sparked interest in its role as a ligand or allosteric modulator, particularly in studies related to neurodegenerative diseases. Such applications are frequently discussed in forums and publications focused on central nervous system (CNS) drug development.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopropanecarbonylpiperidine-3-carboxylate (CAS No. 2248360-64-5) represents a convergence of synthetic ingenuity and biological relevance. Its multifaceted applications—from enzyme inhibition to CNS targeting—underscore its value in contemporary research. As the scientific community continues to explore its properties, this compound is poised to contribute to breakthroughs in personalized therapeutics and molecular pharmacology.